BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of Buprofezin (Standard): A
Guide for Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Buprofezin (Standard)

Cat. No.: B033132

For immediate release

This document provides essential guidance on the proper disposal procedures for Buprofezin,
a pesticide standard commonly used in research and development laboratories. Adherence to
these procedures is critical for ensuring personnel safety, environmental protection, and
regulatory compliance.

Core Principles of Buprofezin Disposal

Buprofezin and its containers are considered hazardous waste and must be managed
accordingly.[1][2] The primary principle of disposal is to prevent environmental contamination,
particularly of waterways and soil.[1][3][4] Always consult the product's Safety Data Sheet
(SDS) and adhere to all local, regional, and national regulations concerning hazardous waste
disposal.[1][3]

Personal Protective Equipment (PPE)

Before handling Buprofezin for any purpose, including disposal, it is imperative to wear
appropriate Personal Protective Equipment (PPE). This includes, but is not limited to:

e Impervious gloves (e.g., nitrile rubber)
o Chemical safety goggles or a face shield

o Arespirator mask to avoid inhalation of dust or mists[5]
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» Protective clothing to prevent skin contact[5]

Disposal of Unused Buprofezin Standard

Unused or unwanted Buprofezin standard must be treated as hazardous waste.[1]
Procedural Steps:

» Do Not Dispose Down the Drain: Never pour Buprofezin down the sink, toilet, or any other
drain.[3][6] This can contaminate water supplies as many wastewater treatment facilities are
not equipped to remove such chemicals.[6]

o Labeling and Storage: Keep the Buprofezin in its original, tightly closed container.[3][5]
Ensure the label is intact and legible. Store the waste in a designated, secure, cool, and well-
ventilated area away from incompatible materials, food, and feed.[7]

o Professional Disposal Service: Arrange for disposal through an approved hazardous waste
disposal service.[1] You may need to complete a Uniform Hazardous Waste Manifest for off-
site treatment, storage, or disposal.[7]

o Local Authority Consultation: Contact your local solid waste management authority,
environmental agency, or health department for specific guidance on hazardous waste
collection programs in your area.[3][6]

Disposal of Empty Buprofezin Containers

Empty containers may retain hazardous residues and must be handled with care.[1] Never
reuse empty pesticide containers for any other purpose.[2][3][6]

Triple Rinsing Protocol:
A crucial step in preparing empty containers for disposal is triple rinsing.[4][7]

« Initial Draining: Invert the empty container over the spray or mixing tank and allow it to drain
for at least 30 seconds after the flow has slowed to a drip.[4]

» First Rinse: Fill the container to approximately 10% of its volume with a suitable solvent (e.qg.,
water, as specified on the label).[4]
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» Agitate and Drain: Securely close the container and agitate it to rinse all interior surfaces.
Add the rinsate to the spray tank or a designated waste container.[4]

» Repeat: Repeat the rinsing process two more times.[4]

» Container Puncturing: After the final rinse, puncture or crush the container to prevent reuse.

[7]

» Final Disposal: Dispose of the rinsed and punctured container as hazardous waste, in
accordance with local regulations, or return it to the manufacturer if a program is available.[1]

[7]

Management of Buprofezin Spills

In the event of a spill, prompt and safe cleanup is essential to prevent exposure and
environmental contamination.

Spill Cleanup Protocol:
o Ensure Safety: Wear the appropriate PPE.[1]

o Containment: For small spills, contain the material using a non-combustible absorbent
material such as sand, earth, vermiculite, or diatomaceous earth.[1] For larger spills, prevent
entry into drains and waterways.[1]

» Collection: Carefully collect the spilled material and absorbent into a suitable, labeled
container for disposal.[1][5]

o Decontamination: Clean the spill area with a detergent and water solution. Collect the
cleaning water for disposal as hazardous waste.[5]

e Reporting: If the spill contaminates public water, immediately inform the appropriate
authorities as per local regulations.[1]

Disposal Workflow
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Caption: Decision workflow for the proper disposal of Buprofezin waste.

Quantitative Data Summary

While specific quantitative thresholds for hazardous waste classification can vary by
jurisdiction, the following table summarizes key characteristics of Buprofezin relevant to its

environmental and health impact.
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Parameter

Valuel/Information

Reference

UN Number

3077

[1]

UN Proper Shipping Name

Environmentally Hazardous
Substance, Solid, N.O.S.
(Buprofezin 500 g/kg)

[1]

Transport Hazard Class 9 [1]
Packaging Group 1] [1]
Marine Pollutant Yes [1]

Aquatic Toxicity

Very toxic to aquatic life with

long-lasting effects.

[41081[°]

Hazard Statements

H373: May cause damage to
organs through prolonged or

repeated exposure. H400:

[8]

Very toxic to aquatic life. H410:

Very toxic to aquatic life with

long lasting effects.

Disposal Precautionary

Statement

P501: Dispose of
contents/container in
accordance with
local/regional/national
regulations.

[1181e]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Buprofezin (Standard): A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033132#buprofezin-standard-proper-disposal-

procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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